![molecular formula C16H11ClO2S B5879071 2-(5-chloro-2-methoxybenzylidene)-1-benzothiophen-3(2H)-one](/img/structure/B5879071.png)
2-(5-chloro-2-methoxybenzylidene)-1-benzothiophen-3(2H)-one
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Overview
Description
2-(5-chloro-2-methoxybenzylidene)-1-benzothiophen-3(2H)-one, also known as CMBO, is a synthetic compound that has been extensively studied for its potential applications in scientific research. CMBO belongs to the class of benzothiophene derivatives, which are known for their diverse biological activities and pharmacological properties. In
Mechanism of Action
The mechanism of action of 2-(5-chloro-2-methoxybenzylidene)-1-benzothiophen-3(2H)-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression and cell differentiation. This compound has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine in the brain. By inhibiting HDACs and AChE, this compound may modulate various cellular processes and improve cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. This compound has been found to induce apoptosis (programmed cell death) in cancer cells by activating the caspase cascade and inhibiting the PI3K/Akt/mTOR signaling pathway. This compound has also been shown to inhibit the growth of fungal and bacterial strains by disrupting their cell membranes and altering their metabolic pathways. In animal studies, this compound has been found to improve cognitive function and memory retention by enhancing cholinergic neurotransmission and reducing oxidative stress.
Advantages and Limitations for Lab Experiments
2-(5-chloro-2-methoxybenzylidene)-1-benzothiophen-3(2H)-one has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. This compound can be easily synthesized in large quantities and purified to high purity. However, this compound also has some limitations, such as its poor solubility in water and its instability in acidic and basic conditions. This compound may also exhibit off-target effects and interact with other cellular components, leading to unpredictable outcomes.
Future Directions
There are several future directions for the study of 2-(5-chloro-2-methoxybenzylidene)-1-benzothiophen-3(2H)-one. One direction is to explore the structure-activity relationship (SAR) of this compound and its analogs to identify the key structural features that contribute to its biological activity. Another direction is to investigate the pharmacokinetics and pharmacodynamics of this compound in animal models and humans to determine its safety and efficacy profiles. Additionally, this compound can be used as a lead compound for the development of new drugs with improved pharmacological properties and therapeutic potential.
Synthesis Methods
The synthesis of 2-(5-chloro-2-methoxybenzylidene)-1-benzothiophen-3(2H)-one involves the reaction of 5-chloro-2-methoxybenzaldehyde with 2-acetylthiophene in the presence of a base catalyst. The resulting product is then subjected to a condensation reaction with 2-mercaptobenzoic acid in the presence of a dehydrating agent. The final product is obtained after purification and recrystallization. The yield of this compound can be improved by optimizing the reaction conditions, such as the choice of catalyst and solvent, reaction time, and temperature.
Scientific Research Applications
2-(5-chloro-2-methoxybenzylidene)-1-benzothiophen-3(2H)-one has been studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been found to exhibit anticancer, antifungal, and antimicrobial activities. It has also shown promising results in the treatment of Alzheimer's disease and Parkinson's disease. This compound has been studied as a potential lead compound for the development of new drugs with improved efficacy and safety profiles.
properties
IUPAC Name |
(2E)-2-[(5-chloro-2-methoxyphenyl)methylidene]-1-benzothiophen-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClO2S/c1-19-13-7-6-11(17)8-10(13)9-15-16(18)12-4-2-3-5-14(12)20-15/h2-9H,1H3/b15-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZUSPGYJGYUQGF-OQLLNIDSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C=C2C(=O)C3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)Cl)/C=C/2\C(=O)C3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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